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Compound of Interest

Compound Name: cis-6-Nonenyl Acetate
CAS No.: 76238-22-7
Cat. No.: B1587849
Get Quote
. J

Executive Summary

cis-6-Nonenyl Acetate (also known as (Z)-6-Nonen-1-yl acetate) is a medium-chain
unsaturated ester commonly used in fragrance and flavor research for its melon/cucumber
profile.[1] While often classified as low-hazard or "Not Classified" under strict GHS criteria by
some vendors, its lipophilic nature and ester functionality dictate specific handling protocols to
prevent dermatitis, cross-contamination, and environmental release.

Immediate Action Profile:

Primary Hazard: Mild Skin/Eye Irritant (Precautionary), Aquatic Toxicity.

Flammability: Low Risk (Flash Point >100°C).[1]

Odor Threshold: Low. Spills will cause persistent, potent olfactory contamination
(melon/green notes).

Core PPE: Nitrile gloves (Splash), Safety Goggles, Lab Coat.
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Risk Assessment & Chemical Behavior

To select the correct PPE, one must understand the molecule's interaction with barrier

materials.

Chemical Logic

 Lipophilicity: As a C9 ester, this compound is highly lipophilic (LogP ~3.9). It will readily
penetrate the lipid bilayer of the skin, potentially carrying other contaminants with it.

o Polymer Interaction: Esters are known swelling agents for natural rubber latex. While cis-6-
Nonenyl Acetate is less aggressive than short-chain acetates (e.g., Ethyl Acetate),
prolonged contact will eventually degrade standard nitrile gloves.

 Volatility: Vapor pressure is low (0.028 mmHg @ 25°C).[1] Inhalation risk is minimal at room
temperature unless the liquid is aerosolized or heated.

Physical Properties Table

Property Value Operational Implication

Unique Identifier for SDS

CAS Number 76238-23-8 )
retrieval.

] Not a Flammable Liquid
Flash Point >100°C (>212°F)
(Category 3 or lower).[1]

_ _ Water is ineffective for
N Insoluble in water; Soluble in
Solubility cohol cleanup; use
alcoho
ethanol/surfactants.

Hard to detect visually on white

Appearance Colorless to pale yellow liquid
surfaces.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this matrix based on the specific permeation
Kinetics of aliphatic esters.
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Routine Handling (Small Scale / Analytical)

o Hand Protection:High-Grade Nitrile Gloves (Minimum thickness: 4-5 mil).

o Protocol: Change immediately upon splash. Change every 60 minutes of active handling
to prevent permeation by diffusion.

» Eye Protection:Safety Glasses with Side Shields (ANSI Z87.1 or EN166).
e Body Protection: Standard cotton/poly lab coat.

o Respiratory: Fume hood recommended to control odor; respirator not required.

High Risk (Spills >100mL / Heating / Aerosolization)

o Hand Protection:Laminate Barrier Gloves (e.g., Silver Shield® or 8-mil Nitrile double-gloved).
o Reasoning: Laminates offer >480 min breakthrough time against esters.
o Eye Protection:Chemical Splash Goggles (Indirect Vented).

o Respiratory: If heating outside a hood (not recommended), use a Half-Face Respirator with
Organic Vapor (OV) cartridges.

PPE Decision Logic

Standard PPE:
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Ambient Temp Loy s

Task Assessment Volume / Condition?

> 100mL, Heating, Enhanced PPE:
or Spill Cleanup Laminate Gloves
Splash Goggles

OV Respirator (if outside hood)
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Figure 1: Decision logic for selecting appropriate protective equipment based on exposure
potential.
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Operational Protocols
A. Transfer & Weighing

e Engineering Control: Perform all open-container operations inside a certified chemical fume
hood. This is primarily to contain the potent odor, which can be distracting to other lab
personnel.

o Secondary Containment: Place the receiving vessel inside a secondary tray (polypropylene
or stainless steel) to catch drips.

» Pipetting: Use positive displacement pipettes if high precision is required, as the viscosity
and surface tension of esters can lead to dripping with air-displacement pipettes.

B. Spill Response (Immediate & Effective)

Because this chemical is insoluble in water, a wet mop will only spread the contamination.

Isolate: Evacuate the immediate area (3-meter radius).

PPE Up: Don splash goggles and double nitrile gloves (or laminate gloves).

Contain: Use a solvent-absorbent sock or dike around the spill perimeter.

Absorb: Apply vermiculite, sand, or activated carbon pads.

o Note: Activated carbon is preferred to mitigate odor.

Clean: Scoop absorbed material into a hazardous waste bag. Scrub the surface with an
ethanolic soap solution (70% Ethanol + Detergent) to emulsify the remaining oily residue.

Spill Response Workflow
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Figure 2: Step-by-step workflow for containment and cleanup of cis-6-Nonenyl Acetate spills.

[2]

Disposal & Environmental Stewardship

cis-6-Nonenyl Acetate should never be poured down the drain.[3] Even if not strictly classified
as a marine pollutant in all jurisdictions, its insolubility and biological activity (pheromone/flavor)

necessitate responsible disposal.
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» Waste Stream: Non-Halogenated Organic Solvent Waste.
» Container: High-density polyethylene (HDPE) or glass.

e Labeling: Must be clearly labeled with the chemical name and "Combustible Liquid” (if local
regulations require it based on flash point >100°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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